Cas no 1095822-28-8 (1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid)

1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid is a heterocyclic compound featuring a pyrazolopyrimidine core with a carboxylic acid functional group at the 4-position. This structure serves as a versatile intermediate in medicinal chemistry, particularly in the synthesis of kinase inhibitors and other biologically active molecules. Its rigid fused-ring system enhances binding affinity to target proteins, while the carboxylic acid moiety allows for further derivatization or salt formation, improving solubility and pharmacokinetic properties. The compound is valued for its high purity and stability, making it suitable for research applications in drug discovery and development. Its well-defined synthetic pathway ensures reproducibility for scalable production.

1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid structure

1095822-28-8 structure

Product Name:1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid

CAS No:1095822-28-8

MF:C₆H₄N₄O₂

MW:164.121560096741

MDL:MFCD16619897

CID:1098647

PubChem ID:57415837

Update Time:2025-05-27

1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid
- A895000
- 1H-Pyrazolo[3,4-d]pyriMid...
- DB-097946
- 1H-PYRAZOLO[3,4-D]PYRIMIDINE-4-CARBOXYLICACID
- SY321001
- CS-0052512
- SCHEMBL12590750
- MFCD16619897
- DTXSID00725529
- 1095822-28-8
- PB31777
- VTB82228
- AS-42730
- AKOS025290777
- MDL： MFCD16619897
- Inchi： 1S/C6H4N4O2/c11-6(12)4-3-1-9-10-5(3)8-2-7-4/h1-2H,(H,11,12)(H,7,8,9,10)
- InChI Key： AZJPEYXFODAMIE-UHFFFAOYSA-N
- SMILES： OC(C1=C2C=NNC2=NC=N1)=O

Computed Properties

Exact Mass: 164.03342538g/mol
Monoisotopic Mass: 164.03342538g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 198
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0
Topological Polar Surface Area: 91.8Å²

1H-Pyrazolo[3,4-d]pyrimidine-4-carboxylic acid Pricemore >>

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